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Compound of Interest

Compound Name: Thymolindophenol Sodium Salt

CAS No.: 5418-43-9

Cat. No.: B1592863 Get Quote

CAS Number: 5418-43-9 Molecular Formula: C₁₆H₁₆NNaO₂ Molecular Weight: 277.30 g/mol

Primary Classification: Redox Indicator / Acid-Base Indicator[1]

Executive Summary
Thymolindophenol Sodium Salt (5'-Isopropyl-2'-methylindophenol sodium salt) is a

specialized indophenol dye utilized primarily as a redox indicator and colorimetric reagent in

enzymatic assays.[2] Unlike its non-ionic parent compound, the sodium salt form is engineered

for enhanced aqueous solubility, facilitating its use in physiological buffers without the need for

high concentrations of organic co-solvents. This guide provides a definitive solubility profile and

standardized protocols for preparing stable stock solutions, addressing the common

precipitation issues encountered in high-throughput screening (HTS) and enzymatic kinetics.

Solubility Profile & Solvent Compatibility
The sodium salt moiety fundamentally alters the solvation thermodynamics compared to the

free phenol. While the base form requires organic solvents, the sodium salt is highly water-

soluble.
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Solvent Solubility Rating
Estimated Max
Conc.

Usage Context

Water (deionized) Excellent ~50 mg/mL (180 mM)

Preferred. Ideal for

working solutions and

direct addition to

aqueous buffers.

Ethanol (95-100%) Good ~20 mg/mL

Useful for rapid

evaporation or specific

organic synthesis

applications.

DMSO Excellent >100 mg/mL

Recommended for

long-term cryo-

storage of stock

solutions to prevent

hydrolysis.

PBS (pH 7.4) Good ~10-20 mg/mL

Ionic strength may

slightly reduce

saturation limit

compared to pure

water.

Mechanistic Insight: The "Salt Effect"
The presence of the sodium cation (

) creates an ionic dipole that interacts favorably with water molecules, overcoming the
hydrophobic effect of the isopropyl and methyl groups on the phenolic rings.

In Water: Dissociation into

and the Indophenolate anion occurs readily. The anion is stabilized by resonance,
maintaining solubility.

In Acidic Media: Caution is required. Dropping the pH below the pKa (typically < 6) will

protonate the phenolate oxygen, reverting the molecule to its neutral, hydrophobic form,
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which may precipitate out of aqueous solution.

Preparation Protocols
Protocol A: Aqueous Stock Solution (10 mM)
Best for immediate use in enzymatic assays or redox titrations.

Materials:

Thymolindophenol Sodium Salt (CAS 5418-43-9)[1][2][3][4][5][6]

Ultrapure Water (Type I, 18.2 MΩ·cm)

0.22 µm PES Syringe Filter (Optional for sterilization)

Procedure:

Calculate: To prepare 10 mL of 10 mM solution, weigh 27.7 mg of Thymolindophenol
Sodium Salt.

Dissolve: Transfer powder to a 15 mL conical tube. Add 10 mL of Ultrapure Water.

Vortex: Vortex at medium speed for 30-60 seconds. The solution should turn a deep blue

(alkaline) or reddish-blue depending on water pH.

Note: If the water is slightly acidic, the solution may appear reddish. This is normal.

Filter (Optional): If used for cell culture, filter through a 0.22 µm membrane.

Storage: Store at +4°C in the dark. Stable for 1-2 weeks.

Protocol B: DMSO Cryo-Stock (100 mM)
Best for long-term storage and high-concentration spikes.

Procedure:

Weigh 277.3 mg of Thymolindophenol Sodium Salt.[1][2]
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Add 10 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Vortex until completely dissolved.

Aliquot into amber cryovials (e.g., 500 µL each) to avoid freeze-thaw cycles.

Storage: Store at -20°C. Stable for >6 months.

Application Workflows & Signaling Logic
Thymolindophenol acts as an electron acceptor in redox reactions. Its color transition is a direct

visual output of the oxidation state or pH environment.

Workflow: Redox State Monitoring
The molecule transitions from Blue (Oxidized) to Colorless/Red (Reduced) upon accepting

electrons. This is critical in monitoring dehydrogenase activity or Vitamin C determination.

Reaction Conditions
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(e.g., Ascorbic Acid, NADH)

Transfers Electrons

pH > 7.0
(Maintains Solubility)

Click to download full resolution via product page

Figure 1: Redox transition pathway of Thymolindophenol. The visual shift from Blue to

Colorless allows for spectrophotometric quantification of reducing agents.
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Observation Root Cause Corrective Action

Precipitation in Buffer pH is too low (< pH 6.0).

The sodium salt converts to

the insoluble protonated

phenol. Adjust buffer pH to >

7.0 or add 5-10%

Ethanol/DMSO.

Slow Dissolution
"Salting out" effect in high-salt

buffers (e.g., 1M NaCl).

Dissolve the compound in pure

water or DMSO first (Protocol

A/B) before diluting into the

high-salt buffer.

Color Drift
CO₂ absorption from air

lowering pH.

Use buffered solutions (PBS,

Tris) rather than unbuffered

water for working solutions

exposed to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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